Superior Uricosuric Efficacy of Halofenate Compared to Clofibrate
In a double-blind, 1-year study of 23 hyperlipoproteinemic patients, halofenate (1 g/day) demonstrated superior serum uric acid lowering compared to clofibrate (2 g/day). Halofenate reduced serum uric acid to 77% of placebo levels, whereas clofibrate only achieved a reduction to 88% of placebo levels, and this clofibrate effect was of lesser statistical significance [1]. This finding is corroborated by a separate 1-year trial in 29 Type IV patients, which also noted halofenate's hypouricemic effect was 'marked' and 'greater than that of clofibrate' [2].
| Evidence Dimension | Serum uric acid reduction (% of placebo) |
|---|---|
| Target Compound Data | 77% of placebo level |
| Comparator Or Baseline | Clofibrate: 88% of placebo level |
| Quantified Difference | Halofenate achieved 11 percentage points greater reduction relative to placebo |
| Conditions | Double-blind, 1-year study in 23 patients with Type 2, 3, 4, and 5 hyperlipoproteinemia; Halofenate 1 g/day vs Clofibrate 2 g/day |
Why This Matters
For research models requiring uric acid modulation or studies of hyperuricemia/gout, halofenate provides a quantifiably stronger uricosuric effect than clofibrate, which may be critical for achieving therapeutic endpoints or mechanistic insights.
- [1] Lisch HJ, Sailer S, Braunsteiner H. Comparison of the effects of halofenate (MK-185) and clofibrate on plasma lipid and uric acid concentration in hyperlipoproteinemic patients. Atherosclerosis. 1975 May-Jun;21(3):391-9. doi: 10.1016/0021-9150(75)90051-9. PMID: 1148032. View Source
- [2] Dujovne CA, Azarnoff DL, Huffman DH, Pentikäinen P, Hurwitz A, Shoeman DW. One-year trials with halofenate, clofibrate, and placebo. Clin Pharmacol Ther. 1976 Mar;19(3):352-9. doi: 10.1002/cpt1976193352. PMID: 177242. View Source
